Cas no 1020661-24-8 (2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid)

2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid structure
1020661-24-8 structure
Product Name:2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid
CAS No:1020661-24-8
MF:C8H12N2O3
MW:184.192481994629
CID:2111929
Update Time:2023-08-04

2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-5-hydroxy-1H-pyrazole-3-carboxylic acid
    • 2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid
    • Inchi: 1S/C8H12N2O3/c1-8(2,3)10-6(11)4-5(9-10)7(12)13/h4,9H,1-3H3,(H,12,13)
    • InChI Key: IGWDQTITWHAYIP-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(=O)O)NN1C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Topological Polar Surface Area: 69.6
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